Cas no 2228584-68-5 (2-(2-chloro-6-methoxyphenyl)ethanimidamide)

• Product Name: 2-(2-chloro-6-methoxyphenyl)ethanimidamide
• CAS No: 2228584-68-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5868206
• PubChem ID: 165650587
• Update Time: 2025-10-17

2-(2-chloro-6-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)ethanimidamide
• 2228584-68-5
• EN300-1977238

• Inchi： 1S/C9H11ClN2O/c1-13-8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： HNEKLIZQNKWRDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(=N)N)OC

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)ethanimidamide

Comprehensive Overview of 2-(2-Chloro-6-methoxyphenyl)ethanimidamide (CAS No. 2228584-68-5)

2-(2-Chloro-6-methoxyphenyl)ethanimidamide, with the CAS number 2228584-68-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of phenyl-substituted ethanimidamides, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and methoxy functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(2-Chloro-6-methoxyphenyl)ethanimidamide has surged due to its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its imidamide moiety, which can serve as a precursor for heterocyclic compounds like imidazoles and pyrimidines. These heterocycles are pivotal in designing antiviral, anti-inflammatory, and anticancer drugs, aligning with the growing focus on precision medicine and targeted therapies.

The compound's CAS No. 2228584-68-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step organic reactions, including condensation and halogenation, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure, ensuring compliance with regulatory standards for pharmaceutical intermediates.

From an industrial perspective, 2-(2-Chloro-6-methoxyphenyl)ethanimidamide is often discussed in the context of green chemistry. Manufacturers are exploring eco-friendly synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable chemical production, a topic frequently queried in AI-driven literature searches and scientific forums.

Another area of interest is the compound's potential application in agrochemical formulations. Its structural features may contribute to the development of next-generation pesticides with improved efficacy and environmental safety. This resonates with current debates on food security and sustainable agriculture, which dominate search engine queries related to chemical innovation.

In summary, 2-(2-Chloro-6-methoxyphenyl)ethanimidamide (CAS No. 2228584-68-5) represents a convergence of pharmaceutical, material science, and agrochemical research. Its unique properties and adaptability to modern synthetic challenges make it a compound of enduring scientific and industrial value. As research progresses, its role in addressing global health and environmental challenges is likely to expand further.